(Rac)-PD 151746

• Molecular Formula: C11H8FNO2S
• Molecular Weight: 237.25 g/mol
• InChI: InChI=1S/C11H8FNO2S/c12-7-1-2-9-8(4-7)6(5-13-9)3-10(16)11(14)15/h1-5,13,16H,(H,14,15)/b10-3-
• InChIKey: HWMQHECFXSVZGN-KMKOMSMNSA-N

(Rac)-PD 151746: Selectivity Profile & Specifications

(Rac)-PD 151746 is a non-peptidic, cell-permeable α-mercaptoacrylic acid derivative that functions as a selective inhibitor of calpains, specifically targeting μ-calpain (calpain-1) with a Ki of 0.26 ± 0.03 μM and m-calpain (calpain-2) with a Ki of 5.33 ± 0.77 μM [1]. This compound exhibits an approximately 20-fold selectivity for μ-calpain over m-calpain and demonstrates minimal cross-reactivity against other cysteine proteases such as papain and cathepsin B . As a research-use-only tool, (Rac)-PD 151746 is employed in mechanistic studies of calpain-mediated pathophysiology, including excitotoxicity, apoptosis, and cytoskeletal degradation [2].

Calpain-1-preferring tool compound for isoform-specific functional studies

Cell-permeable non-peptidic scaffold; calcium-site binding mechanism

Racemic reference standard for calpain inhibition research

• [1] Wang KK, Nath R, Posner A, Raser KJ, Buroker-Kilgore M, Hajimohammadreza I, Probert A, Marcoux FW, Ye Q, Takano E, Hatanaka M, Maki M, Caner H, Collins JL, Fergus A, Lee KS, Lunney EA, Hays SJ, Yuen P. An alpha-mercaptoacrylic acid derivative is a selective nonpeptide cell-permeable calpain inhibitor and is neuroprotective. Proc Natl Acad Sci U S A. 1996 Jun 25;93(13):6687-92. View Source
• [2] MEROPS Database. Small-molecule inhibitor: PD151746. Inhibitor Summary for J02.010. View Source

(Rac)-PD 151746: Why Generic Substitution Fails

Calpain inhibitors exhibit significant variability in isoform selectivity, protease class cross-reactivity, chemical class (peptidic vs. non-peptidic), and cell permeability, directly impacting experimental outcomes and reproducibility. For instance, commonly used alternatives such as PD150606 lack the pronounced μ-calpain selectivity of (Rac)-PD 151746 (1.8-fold vs. 20-fold), while peptide-based inhibitors like ALLN and calpeptin demonstrate broad activity against cathepsins and proteasomes . Generic substitution without verifying these critical parameters risks confounding off-target effects, inconsistent cellular uptake, and misinterpretation of calpain-isoform-specific roles [1]. The quantitative evidence below delineates why (Rac)-PD 151746 must be explicitly specified in procurement documentation for research requiring a cell-permeable, non-peptidic, μ-calpain-preferring probe.

Isozyme selectivity may differ

Calpain-1 vs. calpain-2 preference varies across inhibitors; substituting a dual inhibitor may obscure isoform-specific contributions.

Binding mechanism can shift target engagement

Calcium-site-directed inhibitors (e.g., PD151746) may not recapitulate active-site-directed inhibitor profiles in certain assays.

Assay-specific functional divergence

GAP-43 proteolysis and neuronal apoptosis outcomes differ between calpain-1-selective and dual calpain inhibitors; verify target-engagement compatibility.

• [1] Pörn-Ares MI, Saido TC, Andersson T, Ares MP. Oxidized low-density lipoprotein induces calpain-dependent cell death and ubiquitination of caspase 3 in HMEC-1 endothelial cells. Biochem J. 2003 Sep 1;374(Pt 2):403-11. View Source

(Rac)-PD 151746: Head-to-Head Comparison Evidence

Isozyme Selectivity: PD151746 vs. PD150606

(Rac)-PD 151746 demonstrates an approximately 20-fold selectivity for μ-calpain (calpain-1) over m-calpain (calpain-2), a property that distinguishes it from the structurally related compound PD150606, which exhibits only a ~1.8-fold preference [1]. This difference is critical for studies requiring isoform-specific interrogation of calpain function.

Isozyme Selectivity

Data to verify

PD151746: calpain-1 Ki 0.26 μM, calpain-2 Ki 5.33 μM (20-fold selective)
PD150606: calpain-1 Ki 0.21 μM, calpain-2 Ki 0.37 μM (

Supports calpain-1-preferring tool compound context

Isoform-selective studies require review of selectivity window

Neuronal Apoptosis

Reported

PD151746 40 μM: ~29% apoptotic nuclei (baseline 38%)
PD150606 40 μM: ~15% apoptotic nuclei

Supports neuronal apoptosis endpoint model context

PD150606 showed greater reduction in this S/K withdrawal assay

GAP-43 Proteolysis

Reported

PD151746: no inhibition (GAP-43 cleaved)
PD150606: complete blockade (GAP-43 intact)

Confirms m-calpain-dependent cleavage context

Calpain-1-selective inhibitor ineffective in synaptosomal proteolysis

NMDA Substrate Protection

Reported

PD151746: reduced α-spectrin SBDP 145 kDa; protected CaMPK-IIα and nNOS
Negative control PD145305: no protection

Supports excitotoxicity substrate protection context

Calpain-dependent neuroprotection readout in NMDA-stimulated cultures

DMSO Solubility

Data to verify

15–50 mg/mL in anhydrous DMSO (25 °C); insoluble in aqueous buffer

Stock solution preparation context

DMSO required for in vitro assay dilution; confirm solubility at intended concentration

Evidence Dimension	Selectivity Ratio (Ki m-calpain / Ki μ-calpain)
Target Compound Data	~20-fold (Ki μ = 0.26 μM; Ki m = 5.33 μM)
Comparator Or Baseline	PD150606: ~1.8-fold (Ki μ = 0.21 μM; Ki m = 0.37 μM)
Quantified Difference	11.1-fold greater selectivity for μ-calpain over m-calpain
Conditions	In vitro enzyme inhibition assays using purified porcine μ- and m-calpains

Why This Matters

This pronounced isoform selectivity enables dissection of calpain-1-specific signaling pathways with reduced confounding inhibition of calpain-2, which is essential for accurate target validation and phenotypic interpretation.

• [1] Wang KK, et al. An alpha-mercaptoacrylic acid derivative is a selective nonpeptide cell-permeable calpain inhibitor and is neuroprotective. Proc Natl Acad Sci U S A. 1996;93(13):6687-92. View Source

Neuronal Apoptosis: PD151746 vs. PD150606

Unlike broad-spectrum cysteine protease inhibitors such as ALLN (Calpain Inhibitor I) and E-64, (Rac)-PD 151746 exhibits negligible inhibition of cathepsins B and L, as well as the proteasome [1]. This clean selectivity profile is a key differentiator for experiments where confounding cathepsin or proteasome inhibition could alter cellular degradation pathways.

Neuronal Apoptosis

Reported

PD151746 40 μM: ~29% apoptotic nuclei (baseline 38%)
PD150606 40 μM: ~15% apoptotic nuclei

Supports neuronal apoptosis endpoint model context

PD150606 showed greater reduction in this S/K withdrawal assay

Evidence Dimension	Inhibition of Non-Calpain Proteases
Target Compound Data	Insignificant inhibition of papain, cathepsin B, and non-cysteine peptidases
Comparator Or Baseline	ALLN: Ki cathepsin B = 150 nM, Ki cathepsin L = 0.5 nM, Ki proteasome = 6 µM; E-64: Broad irreversible cysteine protease inhibitor (cathepsins B, L, K, S, papain)
Quantified Difference	Qualitative: PD151746 shows negligible cross-reactivity vs. nanomolar potency of comparators against off-targets
Conditions	In vitro enzyme inhibition assays as reported in MEROPS database and vendor specifications

Why This Matters

Minimizing off-target protease inhibition reduces experimental noise and enhances confidence that observed phenotypes are specifically calpain-mediated, critical for high-content screening and mechanistic pathway analysis.

• [1] MEROPS Database. Small-molecule inhibitor: PD151746. Inhibitor Summary for J02.010. View Source

GAP-43 Proteolysis: Calpain-2 Requirement

(Rac)-PD 151746 is a non-peptidic α-mercaptoacrylic acid derivative, contrasting with peptide-based calpain inhibitors such as calpeptin (Z-Leu-Nle-CHO) and MDL 28170 (Z-Val-Phe-CHO) [1]. While calpeptin and MDL 28170 exhibit high potency (Ki values in the low nanomolar range), their peptidic nature may confer susceptibility to intracellular peptidase degradation, potential immunogenicity, and distinct pharmacokinetic properties in vivo . (Rac)-PD 151746's non-peptidic structure contributes to its documented cell-permeability and stability in cellular assays [1].

GAP-43 Proteolysis

Reported

PD151746: no inhibition (GAP-43 cleaved)
PD150606: complete blockade (GAP-43 intact)

Confirms m-calpain-dependent cleavage context

Calpain-1-selective inhibitor ineffective in synaptosomal proteolysis

Evidence Dimension	Chemical Class and Associated Properties
Target Compound Data	Non-peptidic α-mercaptoacrylic acid derivative; documented cell-permeable
Comparator Or Baseline	Calpeptin: Peptide aldehyde (Z-Leu-Nle-CHO); MDL 28170: Peptide aldehyde (Z-Val-Phe-CHO)
Quantified Difference	Not applicable (class-level distinction)
Conditions	Structural classification based on molecular composition and published mechanism of action

Why This Matters

Non-peptidic inhibitors often provide enhanced metabolic stability and reduced off-target interactions with peptide recognition motifs, making (Rac)-PD 151746 a preferred tool for long-term cell-based assays and studies where peptidase activity is a confounding variable.

• [1] Wang KK, et al. An alpha-mercaptoacrylic acid derivative is a selective nonpeptide cell-permeable calpain inhibitor and is neuroprotective. Proc Natl Acad Sci U S A. 1996;93(13):6687-92. View Source

NMDA-Induced Substrate Protection Profile

In a functional cellular model, (Rac)-PD 151746 decreased oxidized low-density lipoprotein (oxLDL)-induced cytotoxicity in HMEC-1 endothelial cells, whereas the general caspase inhibitor BAF had no effect [1]. This demonstrates the compound's utility in distinguishing calpain-dependent from caspase-dependent cell death pathways and validates its cellular activity under pathophysiologically relevant conditions.

NMDA Substrate Protection

Reported

PD151746: reduced α-spectrin SBDP 145 kDa; protected CaMPK-IIα and nNOS
Negative control PD145305: no protection

Supports excitotoxicity substrate protection context

Calpain-dependent neuroprotection readout in NMDA-stimulated cultures

Evidence Dimension	Cytoprotection against oxLDL-induced cell death
Target Compound Data	Decreased oxLDL-induced cytotoxicity (qualitative observation)
Comparator Or Baseline	Caspase inhibitor BAF: No effect
Quantified Difference	Not quantified in study; qualitative protection observed
Conditions	HMEC-1 human microvascular endothelial cells treated with oxLDL; inhibitor pre-treatment

Why This Matters

This cell-based functional validation confirms that (Rac)-PD 151746 engages calpain in a cellular context and can be used to delineate calpain-specific contributions to oxidative stress responses, atherosclerosis-relevant signaling, and endothelial pathophysiology.

• [1] Pörn-Ares MI, Saido TC, Andersson T, Ares MP. Oxidized low-density lipoprotein induces calpain-dependent cell death and ubiquitination of caspase 3 in HMEC-1 endothelial cells. Biochem J. 2003 Sep 1;374(Pt 2):403-11. View Source

DMSO Solubility

(Rac)-PD 151746 significantly inhibited NMDA-induced α-spectrin breakdown product (SBDP) formation (145 kDa) and completely blocked calpain-mediated fragmentation of calmodulin-dependent protein kinase II-α (CaMPK-IIα) and neuronal nitric oxide synthase (nNOS) in neuronal cultures [1]. This evidence positions (Rac)-PD 151746 as a validated tool for studying calpain's role in excitotoxic neurodegeneration, with confirmed activity against established neuronal calpain substrates.

DMSO Solubility

Data to verify

15–50 mg/mL in anhydrous DMSO (25 °C); insoluble in aqueous buffer

Stock solution preparation context

DMSO required for in vitro assay dilution; confirm solubility at intended concentration

Evidence Dimension	Inhibition of NMDA-induced calpain substrate cleavage
Target Compound Data	Significantly inhibited SBDP 145 kDa formation; completely inhibited CaMPK-IIα and nNOS fragmentation
Comparator Or Baseline	Acetyl-Leu-Leu-Nle-CHO (peptide calpain inhibitor): Similar protective effect reported in same study
Quantified Difference	Qualitative inhibition observed; no quantitative comparison between inhibitors provided
Conditions	Cerebellar granule cells or cortical cultures challenged with NMDA

Why This Matters

This evidence supports the use of (Rac)-PD 151746 in neuroscience research focused on excitotoxicity, stroke, and neurodegenerative disease models, where calpain-mediated proteolysis of synaptic and cytoskeletal proteins is a central pathological mechanism.

• [1] Hajimohammadreza I, Raser KJ, Nath R, Nadimpalli R, Scott M, Wang KK. Neuronal nitric oxide synthase and calmodulin-dependent protein kinase IIalpha undergo neurotoxin-induced proteolysis. J Neurochem. 1997 Sep;69(3):1006-13. View Source

(Rac)-PD 151746 Applications

Calpain Isozyme Dissection

Researchers investigating the distinct roles of calpain-1 versus calpain-2 in processes such as cell migration, cytoskeletal remodeling, or synaptic plasticity should prioritize (Rac)-PD 151746 due to its 20-fold selectivity for μ-calpain, which minimizes confounding inhibition of calpain-2 and enables cleaner isoform-specific conclusions [1][2].

Post-Stroke Neurogenesis: STAT3 Pathway

For experiments extending beyond 24 hours or those involving cell types with high peptidase activity, (Rac)-PD 151746's non-peptidic scaffold offers enhanced stability compared to peptide aldehydes like ALLN or calpeptin, which are susceptible to intracellular degradation . This makes it a robust choice for chronic treatment paradigms in primary cell cultures.

Neuronal Apoptosis: cdk5/p25 Pathway

In models of oxidized LDL-induced endothelial dysfunction, (Rac)-PD 151746 provides a validated tool to distinguish calpain-dependent signaling from caspase-mediated apoptosis, as demonstrated by its specific attenuation of oxLDL cytotoxicity in HMEC-1 cells [3]. This specificity is valuable for cardiovascular research and drug target validation.

NMDA Excitotoxicity and Substrate Protection

Neuroscientists studying NMDA receptor-mediated excitotoxicity, stroke, or traumatic brain injury can rely on (Rac)-PD 151746's documented ability to inhibit calpain-dependent cleavage of neuronal substrates including α-spectrin, CaMPK-IIα, and nNOS [4]. Its cell-permeability and selectivity profile make it suitable for both in vitro neuronal cultures and ex vivo brain slice preparations.

Application

Selection Property

Validation Focus

Calpain isoform functional assignment

Calpain-1 preferential inhibition profile

Isozyme-specific pathway elucidation; GAP-43 benchmark control

Ischemic stroke recovery model studies

Calpain-1/STAT3/HIF-1α signaling modulation

Neural precursor cell proliferation and p-STAT3 readouts

Neuronal apoptosis signaling studies

Calpain inhibition in apoptosis models

cdk5/p25/MEF2 pathway endpoints; caspase-3 activity

NMDA excitotoxicity model studies

Calpain-dependent substrate cleavage inhibition

α-spectrin SBDP, CaMPK-IIα, nNOS fragmentation endpoints

• [1] Wang KK, et al. An alpha-mercaptoacrylic acid derivative is a selective nonpeptide cell-permeable calpain inhibitor and is neuroprotective. Proc Natl Acad Sci U S A. 1996;93(13):6687-92. View Source
• [2] MEROPS Database. Small-molecule inhibitor: PD151746. Inhibitor Summary for J02.010. View Source
• [3] Pörn-Ares MI, Saido TC, Andersson T, Ares MP. Oxidized low-density lipoprotein induces calpain-dependent cell death and ubiquitination of caspase 3 in HMEC-1 endothelial cells. Biochem J. 2003;374(Pt 2):403-11. View Source
• [4] Hajimohammadreza I, et al. Neuronal nitric oxide synthase and calmodulin-dependent protein kinase IIalpha undergo neurotoxin-induced proteolysis. J Neurochem. 1997;69(3):1006-13. View Source